Cas no 1186609-70-0 (3-Iodo-5-nitro-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-Iodo-5-nitro-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1186609-70-0
• MF: C₆H₃IN₄O₂
• MW: 290.018092393875
• CID: 1081948
• PubChem ID: 67088893
• Update Time: 2025-04-20

3-Iodo-5-nitro-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-nitro-1H-pyrazolo[3,4-b]pyridine
• 3-iodo-5-nitro-2H-pyrazolo[3,4-b]pyridine
• WXGXNCHNODEFEM-UHFFFAOYSA-N
• PB16554
• DTXSID90736407
• DB-348324
• SCHEMBL1593079
• 1186609-70-0
• CS-0053842
• P11660

• Inchi： 1S/C6H3IN4O2/c7-5-4-1-3(11(12)13)2-8-6(4)10-9-5/h1-2H,(H,8,9,10)
• InChI Key： WXGXNCHNODEFEM-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C=NC2=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.93007g/mol
• Monoisotopic Mass: 289.93007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines